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Executive Summary
Isopentedrone (1-(methylamino)-1-phenylpentan-2-one) is a synthetic cathinone and a

positional isomer of the more well-known stimulant, pentedrone.[1] It has been identified as a

by-product in the synthesis of pentedrone and has been detected in seized designer drug

powders.[1][2] Despite its presence in the illicit drug market, a thorough review of the scientific

literature reveals a significant paucity of pharmacological and toxicological data for

Isopentedrone itself.[1] The physiological and toxicological effects of this compound have not

been formally characterized.[1] This technical guide provides a comprehensive overview of the

available scientific information on Isopentedrone, with a primary focus on its chemical and

analytical characterization. Due to the limited specific data, this review also includes a detailed

summary of the pharmacology and toxicology of its isomer, pentedrone, to provide a contextual

framework for potential biological activity, with the critical caveat that these properties may not

be directly transferable to Isopentedrone.

Chemical and Physical Properties
Isopentedrone is structurally differentiated from pentedrone by the position of the keto group

on the pentyl chain. This isomeric difference, while seemingly minor, can have significant

implications for the compound's pharmacological and toxicological profile.
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Property Value Source

IUPAC Name
1-(methylamino)-1-

phenylpentan-2-one
[3]

CAS Number
1429402-11-8 (free base),

1429402-13-0 (hydrochloride)
[1][3]

Molecular Formula C12H17NO [3]

Molecular Weight 191.27 g/mol [3]

SMILES
CCCC(=O)C(C1=CC=CC=C1)

NC
[3]

InChI Key
ILGRTMNCRBDXBI-

UHFFFAOYSA-N
[3]

Analytical Characterization and Detection
The primary identification of Isopentedrone in the scientific literature has been in the context of

forensic analysis of seized drug samples, where it is often found alongside pentedrone.[2]

Spectroscopic methods are key to its identification and differentiation from its isomer.

Mass Spectrometry
Mass spectrometry (MS) is a critical tool for the identification of Isopentedrone. The mass

spectra of Isopentedrone and pentedrone show distinct fragmentation patterns that allow for

their differentiation. The electron ionization (EI) mass spectrum of Isopentedrone is

characterized by specific fragment ions that can be used for its unambiguous identification in

complex mixtures.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed structural information, allowing for the definitive

assignment of the Isopentedrone structure. Both ¹H and ¹³C NMR data have been reported for

Isopentedrone, confirming the position of the carbonyl group at the 2-position of the pentyl

chain.[2][4] Two-dimensional NMR techniques, such as COSY, have been used to confirm the

connectivity of the unbranched alkyl side chain.[4]
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Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule. The IR

spectrum of Isopentedrone will show characteristic absorption bands for the carbonyl group

(C=O) and the secondary amine (N-H) group, which can aid in its identification.[2]

Experimental Protocols
Sample Preparation for Analysis of Seized Materials:

A representative sample of the seized material (e.g., powder) is dissolved in a suitable solvent

such as methanol to a concentration of approximately 1 mg/mL.[5] For materials in capsules,

the contents are removed and dissolved.[5] For residues in syringes or on glassware, the items

are washed with a minimal amount of methanol.[5]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

GC-MS is a standard confirmatory test for synthetic cathinones.[6]

Sample and Standard Preparation: Prepare a 1 mg/mL solution of the sample and a

reference standard in methanol or ethanol.[6]

Instrumentation: Use a standard analytical capillary column. The specific column and

temperature program should be validated for the analysis of synthetic cathinones.[6]

Data Analysis: The identification is based on the retention time and the mass fragmentation

pattern compared to a reference standard.[6]

Pharmacology (Inferred from Pentedrone and other
Synthetic Cathinones)
Disclaimer: The following pharmacological data is primarily for pentedrone and other synthetic

cathinones. The pharmacological profile of Isopentedrone has not been scientifically

determined and may differ significantly from its isomer.

Synthetic cathinones are known to act as central nervous system stimulants.[7] The primary

mechanism of action for many cathinones is the inhibition of monoamine transporters, leading
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to increased synaptic concentrations of dopamine (DA), norepinephrine (NE), and serotonin (5-

HT).[8][9]

Monoamine Transporter Interactions of Pentedrone
Pentedrone acts as a reuptake inhibitor at the dopamine transporter (DAT) and the

norepinephrine transporter (NET), with minimal effects on the serotonin transporter (SERT).[7]

[10] It does not typically induce the release of monoamines.[10]

Transporter Pentedrone IC50 (nM) Reference

DAT 144 ± 20 Simmler et al., 2013

NET 49 ± 12 Simmler et al., 2013

SERT 2280 ± 260 Simmler et al., 2013

In Vivo Effects of Pentedrone in Animal Models
Locomotor Activity: Pentedrone has been shown to increase locomotor activity in mice in a

dose-dependent manner.[10][11]

Rewarding Properties: Pentedrone has demonstrated rewarding properties in conditioned

place preference and self-administration studies in rodents, suggesting a potential for abuse.

[10][11]

Dopaminergic System: Pentedrone's effects are linked to its activity on the dopaminergic

system, including increased expression of dopamine receptors and transporters.[11]

Potential Signaling Pathways
The primary signaling pathway for cathinones like pentedrone involves the blockade of DAT

and NET. This leads to an accumulation of dopamine and norepinephrine in the synaptic cleft,

enhancing downstream signaling through dopamine and adrenergic receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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